2,4-difluoro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 2,4-difluoro-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C19H15F2N3O2/c20-14-6-7-15(16(21)12-14)19(26)22-10-11-24-18(25)9-8-17(23-24)13-4-2-1-3-5-13/h1-9,12H,10-11H2,(H,22,26)
• InChI Key: FEOHGNKFOIPYJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C19H15F2N3O2
• Molecular Weight: 355.3 g/mol
• CAS No.: 921873-09-8

Description

2,4-difluoro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C19H15F2N3O2 and its molecular weight is 355.345. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Science

Research in synthetic chemistry has focused on developing novel fluoroorganic compounds due to their unique properties, such as increased stability and lipophilicity, which are beneficial in drug design and material science. For instance, studies on the synthesis of condensed triazines and triazoles highlight the utility of fluoroorganic precursors in constructing complex nitrogen-containing heterocycles, which are key structures in many pharmaceuticals and advanced materials (Reimlinge, Billiau, & Lingier, 1976). Similarly, research on the metal-assisted electrocyclic reaction in a CN–NC–CN system showcases the role of fluorinated intermediates in facilitating the synthesis of novel organometallic complexes with potential applications in catalysis and materials science (Pal, Chowdhury, Drew, & Datta, 2000).

Pharmacology and Biomedical Applications

In pharmacology, benzamide derivatives are extensively studied for their diverse biological activities, including antiviral, anticancer, and antimicrobial effects. A study on benzamide-based 5-aminopyrazoles and their fused heterocycles showed remarkable antiavian influenza virus activity, underscoring the potential of fluoroorganic compounds in developing new antiviral drugs (Hebishy, Salama, & Elgemeie, 2020). Another research effort focused on the antimicrobial activity of fluorinated 1,2-benzisothiazol-3(2H)-ones and 2,2′-dithiobis(benzamides), highlighting the structure-activity relationships that inform the design of new antimicrobial agents (Carmellino, Pagani, Pregnolato, Terreni, & Pastoni, 1994).